Cas no 39245-23-3 (Piperazine,1-[(4-chlorophenyl)phenylmethyl]-4-(3-phenyl-2-propen-1-yl)-, hydrochloride(1:2))

• Product Name: Piperazine,1-[(4-chlorophenyl)phenylmethyl]-4-(3-phenyl-2-propen-1-yl)-, hydrochloride(1:2)
• CAS No: 39245-23-3
• MF: C₂₆H₂₉Cl₃N₂
• MW: 475.880863904953
• CID: 314132
• PubChem ID: 6441604
• Update Time: 2025-04-19

Piperazine,1-[(4-chlorophenyl)phenylmethyl]-4-(3-phenyl-2-propen-1-yl)-, hydrochloride(1:2) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(4-chlorophenyl)phenylmethyl]-4-(3-phenyl-2-propen-1-yl)-, hydrochloride(1:2)
• 1-[(4-chlorophenyl)-phenylmethyl]-4-[(E)-3-phenylprop-2-enyl]piperazine,dihydrochloride
• 1-[(4-chlorophenyl)(phenyl)methyl]-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine dihydrochloride
• 4-Cinnamyl-1-((4-chlorophenyl)benzyl)piperazine dihydrochloride
• Clorcinnazine dihydrochloride
• Clorcinnazine HCl
• Clorcinnazine hydrochloride
• Piperazine, 1-((4-chlorophenyl)phenylmethyl)-4-(3-phenyl-2-propenyl)-, dihydrochloride
• UNII-AE8KM1QU3Q
• CLOCINIZINE DIHYDROCHLORIDE
• AE8KM1QU3Q
• 1-((4-CHLOROPHENYL)PHENYLMETHYL)-4-(3-PHENYL-2-PROPENYL)PIPERAZINE DIHYDROCHLORIDE
• EINECS 254-375-2
• SCHEMBL4416376
• Clocinizine hydrochloride
• CLIOCINIZINE HYDROCHLORIDE
• CLOCINIZINE HYDROCHLORIDE [WHO-DD]
• 4-Cinnamyl-1-[(4-chlorophenyl)benzyl]piperazine dihydrochloride
• PIPERAZINE, 1-((4-CHLOROPHENYL)PHENYLMETHYL)-4-(3-PHENYL-2-PROPEN-1-YL)-, HYDROCHLORIDE (1:2)
• CLOCINIZINE HYDROCHLORIDE [MART.]
• 39245-23-3
• Q27273891
• 1-CINNAMYL-4-(4-CHLOROBENZHYDRYL)PIPERAZINE DIHYDROCHLORIDE
• CLOCINIZINE HCL

• Inchi： 1S/C26H27ClN2.2ClH/c27-25-15-13-24(14-16-25)26(23-11-5-2-6-12-23)29-20-18-28(19-21-29)17-7-10-22-8-3-1-4-9-22;;/h1-16,26H,17-21H2;2*1H/b10-7+;;
• InChI Key： YFQRGPYJACKPRU-WRQJSNHTSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCN(C/C=C/C2C=CC=CC=2)CC1.Cl.Cl

Computed Properties

• Exact Mass: 474.13997
• Monoisotopic Mass: 474.139632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48